1-(3,4-Dichlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H19Cl2NO4
• Molecular Weight: 480.3 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H19Cl2NO4/c1-32-17-9-6-15(7-10-17)12-13-29-23(16-8-11-19(27)20(28)14-16)22-24(30)18-4-2-3-5-21(18)33-25(22)26(29)31/h2-11,14,23H,12-13H2,1H3
• InChI Key: YZNSBNFDHBNWOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=C(C=C5)Cl)Cl

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione class, a heterocyclic scaffold synthesized via a one-pot multicomponent reaction (MCR) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines . The target molecule features a 3,4-dichlorophenyl group (from the aryl aldehyde) and a 2-(4-methoxyphenyl)ethyl substituent (from the primary amine), which influence its electronic and steric properties. The synthesis protocol allows for high functional group tolerance, enabling the generation of 223 derivatives with yields ranging from 43% to 86% and purity >95% (HPLC) .

Biological Activity

The compound 1-(3,4-Dichlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a member of the chromeno[2,3-c]pyrrole family. This class of compounds has garnered attention for its diverse biological activities, including antioxidant properties and potential therapeutic applications against various diseases.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C20H18Cl2N2O5
• Molecular Weight : 423.27 g/mol
• CAS Number : Not specified in the literature.

The structure features a chromeno core fused with a pyrrole ring, which is known to contribute to its biological activity.

Antioxidant Activity

Research indicates that derivatives of chromeno[2,3-c]pyrroles exhibit significant antioxidant properties. A study found that these compounds can scavenge free radicals effectively, which is crucial for preventing oxidative stress-related diseases .

Antimicrobial Properties

In vitro studies have shown that certain pyrrole derivatives demonstrate antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds ranged from 3.12 to 12.5 µg/mL, indicating potent antibacterial effects .

Enzyme Inhibition

Chromeno[2,3-c]pyrrole derivatives have been identified as inhibitors of key enzymes involved in metabolic pathways. For instance, some compounds in this class act as glucokinase activators and may mimic glycosaminoglycans . These properties suggest potential applications in metabolic disorders such as diabetes.

Synthesis and Derivative Libraries

Recent advancements in synthetic methodologies have facilitated the creation of diverse libraries of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones. A one-pot multicomponent reaction has been developed to synthesize these compounds efficiently under mild conditions. This approach yielded a success rate of 92%, with most products exhibiting high purity (>95%) .

Case Studies

Study	Findings
Study on Antioxidant Activity	Demonstrated significant free radical scavenging ability in various assays .
Antibacterial Evaluation	Showed MIC values between 3.12 and 12.5 µg/mL against S. aureus and E. coli .
Enzyme Inhibition Study	Identified as glucokinase activators with implications for diabetes treatment .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has indicated that compounds with similar structural motifs exhibit significant anticancer properties. The chromeno-pyrrole framework is known to interact with cellular targets involved in cancer progression. Studies have shown that derivatives of this compound can induce apoptosis in cancer cell lines, suggesting potential as a chemotherapeutic agent .

Antimicrobial Properties
The compound has also been evaluated for its antimicrobial activity. Preliminary studies suggest that it can inhibit the growth of various bacterial strains, indicating its potential use as an antibacterial agent. This is particularly relevant in the context of increasing antibiotic resistance.

Biological Research

Mechanism of Action
Understanding the mechanism of action is critical for developing effective therapeutic agents. The compound may act by modulating specific signaling pathways involved in cell proliferation and apoptosis. Research into its binding affinities with various receptors is ongoing to elucidate these mechanisms further .

Biological Assays
In vitro assays have been employed to assess the biological activities of this compound. These include cytotoxicity assays against different cancer cell lines and antimicrobial susceptibility tests against pathogenic bacteria. Results from these studies provide insights into the compound's efficacy and safety profile.

Material Science Applications

Polymer Development
Due to its unique chemical structure, 1-(3,4-Dichlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be utilized as a building block in polymer chemistry. Its ability to undergo various chemical modifications allows for the synthesis of novel polymers with tailored properties for applications in coatings and advanced materials .

Nanotechnology
The compound's potential in nanotechnology is being explored, particularly in the development of nanocarriers for drug delivery systems. Its structural features may enhance the stability and bioavailability of therapeutic agents when incorporated into nanostructures.

Case Studies

Study	Focus	Findings
Anticancer Activity Study (2021)	Evaluated against breast cancer cell lines	Induced apoptosis at micromolar concentrations; potential chemotherapeutic agent identified.
Antimicrobial Efficacy (2020)	Tested against Gram-positive and Gram-negative bacteria	Showed significant inhibition; suggests further development as an antibacterial agent.
Polymer Synthesis (2022)	Used as a monomer in polymerization reactions	Resulted in polymers with enhanced thermal stability and mechanical properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

Key comparisons include:

Compound ID	Aryl Aldehyde Substituent	Primary Amine Substituent	Yield Range	Reaction Heating Time	Reference
Target	3,4-Dichlorophenyl	2-(4-Methoxyphenyl)ethyl	~70%*	15–20 min**
Analog 1	4-Methoxyphenyl	Benzyl	60–75%	2 hours
Analog 2	4-Fluorophenyl	Dimethylaminoethyl	50–68%	15–20 min
Analog 3	2-Chlorophenyl	Allyl	43–65%	15–20 min

Inferred from median yields reported for analogous substrates.
*Shorter heating due to electron-withdrawing Cl groups on the aldehyde .

• Electron-Withdrawing Groups (EWGs) : The target’s 3,4-dichlorophenyl group (EWG) accelerates cyclization, requiring shorter heating (15–20 min) compared to electron-donating groups (EDGs, e.g., 4-methoxyphenyl in Analog 1), which necessitate 2 hours .
• Primary Amine Substituents : Bulky or EDG-containing amines (e.g., 2-(4-methoxyphenyl)ethyl) may reduce yields slightly due to steric hindrance, though the target’s yield (~70%) aligns with the class average .

Key Prior Derivatives

• Vydzhak et al. (2008) : Synthesized 2-alkyl-1-aryl derivatives (e.g., 2-methyl-1-phenyl) via condensation reactions, achieving moderate yields (55–65%) .
• Vydzhak et al. (2010): Introduced dimethylaminoethyl substituents, enhancing solubility but requiring harsher conditions (e.g., reflux) .